Cas no 951449-04-0 (N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethane-1-sulfonamide)

• Product Name: N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethane-1-sulfonamide
• CAS No: 951449-04-0
• MF: C₁₄H₁₅FN₄O₂S₂
• MW: 354.422903299332
• CID: 5516372
• Update Time: 2025-05-17

N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]ethanesulfonamide
• N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethane-1-sulfonamide

• Inchi： 1S/C14H15FN4O2S2/c1-2-23(20,21)16-8-7-10-9-22-14-17-13(18-19(10)14)11-5-3-4-6-12(11)15/h3-6,9,16H,2,7-8H2,1H3
• InChI Key： NNFOGNPXXGWFOK-UHFFFAOYSA-N
• SMILES： C(S(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1F)=N2)(=O)=O)C

Additional information on N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethane-1-sulfonamide

N-{2-[2-(2-Fluorophenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-yl]ethyl}ethane-1-sulfonamide (CAS No. 951449-04-0): A Comprehensive Overview

The compound N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethane-1-sulfonamide (CAS No. 951449-04-0) is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various pharmacological applications. The structure of this molecule is characterized by a triazolo-thiazole ring system fused with a fluorophenyl group and an ethanesulfonamide moiety. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The presence of the 2-fluorophenyl group in this compound suggests that it may exhibit enhanced stability and selectivity in biological systems. Additionally, the triazolo-thiazole ring system is known for its ability to act as a bioisostere for other heterocyclic structures, potentially offering novel therapeutic opportunities.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolo-thiazole ring system followed by coupling with the ethanesulfonamide group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods and microwave-assisted synthesis have been employed to streamline the production process. These developments underscore the growing interest in this compound as a potential lead molecule for drug development.

In terms of biological activity, preliminary studies have indicated that CAS No. 951449-04-0 exhibits promising anti-inflammatory and analgesic properties. This is attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, computational modeling studies have revealed that the molecule has favorable pharmacokinetic profiles, including good absorption and minimal toxicity in preclinical models.

The application of machine learning algorithms in drug discovery has provided new insights into the potential therapeutic uses of this compound. By analyzing large datasets of chemical structures and their corresponding biological activities, researchers have identified potential targets for this molecule in diseases such as chronic inflammation and neuropathic pain. These findings highlight the importance of integrating advanced computational techniques with traditional experimental methods in drug development.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of this compound through structural modifications. For example, researchers are exploring the addition of functional groups that could enhance its solubility or improve its ability to cross cellular membranes. Additionally, efforts are being made to assess its safety profile in more detailed preclinical studies.

In conclusion, N-{2-[2-(2-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethane-1-sulfonamide (CAS No. 951449-04-0) represents a compelling candidate for further exploration in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a potential lead compound for developing innovative therapeutic agents.